![molecular formula C9H11FN2O2S B3009149 N-(4-fluorooxolan-3-yl)-N-methyl-1,3-thiazole-4-carboxamide CAS No. 2202518-73-6](/img/structure/B3009149.png)
N-(4-fluorooxolan-3-yl)-N-methyl-1,3-thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorooxolan-3-yl)-N-methyl-1,3-thiazole-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential pharmaceutical applications. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In
Scientific Research Applications
Antidiabetic Drug Research
N-(4-fluorooxolan-3-yl)-N-methyl-1,3-thiazole-4-carboxamide: has been studied for its potential role in the treatment of Type 2 diabetes mellitus (T2DM). It’s involved in the metabolism and chemical degradation pathways of new antidiabetic drugs . The compound’s metabolites and degradation products are of particular interest, as they can help improve the quality of pharmaceutical products.
Analytical Chemistry Techniques
The compound is used in analytical chemistry to develop methods for examining the metabolism and degradation pathways of drugs . This includes chromatographic methods and radioactive labeling, which are crucial for understanding the drug’s behavior in the body.
Agriculture
Industrial Chemical Synthesis
In industrial settings, this compound may be involved in the synthesis of various chemicals. Its structure and reactivity could make it a valuable intermediate in the production of more complex molecules .
Environmental Impact Studies
The environmental impact of chemicals like N-(4-fluorooxolan-3-yl)-N-methyl-1,3-thiazole-4-carboxamide is an important area of study. Research into its biodegradability, toxicity, and long-term effects on ecosystems is essential for ensuring safe usage.
Biotechnology Research
properties
IUPAC Name |
N-(4-fluorooxolan-3-yl)-N-methyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O2S/c1-12(8-3-14-2-6(8)10)9(13)7-4-15-5-11-7/h4-6,8H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STRWJFNYNKPUGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1COCC1F)C(=O)C2=CSC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorooxolan-3-yl)-N-methyl-1,3-thiazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.